N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-1-naphthamide

• IUPAC Name: N-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H17FN2O2/c22-15-8-10-17(11-9-15)24-13-16(12-20(24)25)23-21(26)19-7-3-5-14-4-1-2-6-18(14)19/h1-11,16H,12-13H2,(H,23,26)
• InChI Key: SKYDEZKUAFIFQR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17FN2O2
• Molecular Weight: 348.4 g/mol
• CAS No.: 896295-38-8

Description

“N-(1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)-1-naphthamide” is a complex organic compound. It contains a pyrrolidinone ring (a five-membered ring with one nitrogen atom and one carbonyl group), a fluorophenyl group (a phenyl ring with a fluorine atom), and a naphthyl group (a two-ring system resembling naphthalene). The exact properties and uses of this compound would depend on its specific structure and stereochemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the pyrrolidinone ring might be involved in reactions with nucleophiles or electrophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a fire hazard. It could also be toxic or harmful if ingested, inhaled, or in contact with the skin.

Future Directions

The future research directions for this compound would depend on its properties and potential uses. For example, if it shows promise as a drug, future research might focus on improving its potency, selectivity, or safety profile.